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Compound of Interest

Compound Name: 5-Methoxyquinoline

Cat. No.: B023529

Introduction: The Strategic Importance of 5-
Methoxyquinoline

5-Methoxyquinoline (CAS No. 6931-19-7) is a heterocyclic aromatic compound that has
garnered significant attention within the scientific community.[1] As a key quinoline derivative,
its structural motif is a foundational element in the synthesis of a wide array of biologically
active molecules and advanced materials.[2] For researchers in medicinal chemistry and drug
development, 5-Methoxyquinoline serves as a critical starting material and building block for
novel therapeutic agents, including anticancer and antiparasitic compounds. Its utility extends
to materials science, where it contributes to the development of electroactive polymers.

This guide provides an in-depth analysis of the commercial landscape for 5-
Methoxyquinoline, offering practical insights into supplier evaluation, quality assessment, and
procurement workflows. It is designed to equip researchers, chemists, and supply chain
managers with the necessary information to confidently and reliably source this vital chemical
intermediate for their research and development endeavors.

The Commercial Supplier Landscape

Sourcing high-quality chemical intermediates is a critical first step in any research or
development pipeline. The reliability of a supplier directly impacts experimental outcomes,
timelines, and regulatory compliance.[3] For a specialized compound like 5-Methoxyquinoline,
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several reputable chemical suppliers cater to the research and bulk-scale needs of the
pharmaceutical industry.

Choosing a supplier should be a deliberate process based on several key factors: adherence to
quality standards like Good Manufacturing Practices (GMP) or ISO certifications, the provision
of comprehensive documentation such as a Certificate of Analysis (CoA), and a proven track
record within the pharmaceutical sector.[3]

Data Presentation: Key Commercial Suppliers of 5-
Methoxyquinoline

The following table summarizes the availability of 5-Methoxyquinoline from prominent global
suppliers. This data is intended for comparative analysis, and researchers should always verify
current specifications and availability directly with the supplier.

] Available
. Product Typical . CAS Molecular Molecular
Supplier . Quantitie .
Number Purity Number Formula Weight
s
Sigma- AMBH303 159.19
. 98% Custom 6931-19-7 C10HsNO
Aldrich C6700 g/mol
5g, 10g,
_ Not 9 70 159.18
Biosynth FM42335 » 25¢, 50g, 6931-19-7 C10H9NO
specified g/mol
100g
Inquire for
ChemShutt 159.188
196030 95% 100g, 6931-19-7 C10HsNO
le g/mol
250g, 5009
Santa Cruz
_ Not 159.18
Biotechnol sc-222883 N Custom 6931-19-7 C10HsNO
specified g/mol
ogy

Note: Purity levels and available quantities are subject to batch variation and should be
confirmed by requesting a lot-specific Certificate of Analysis.
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Quality Control & Purity Validation: A Self-Validating
System

For drug development professionals, the purity and identity of a starting material are non-
negotiable. The quality of 5-Methoxyquinoline directly influences the reaction yield, impurity
profile, and ultimate safety of the final active pharmaceutical ingredient (API). A robust
procurement protocol should function as a self-validating system, ensuring that every batch of
material is qualified before use.

The Centrality of the Certificate of Analysis (CoA)

The CoA is the primary document attesting to a product's quality.[3] It provides detailed
information about a specific batch, including its measured purity, identity confirmation through
analytical methods, and levels of residual solvents or impurities. When evaluating a supplier,
requesting a sample CoA for the desired product is a crucial due diligence step. Key analytical
tests to look for on the CoA for 5-Methoxyquinoline include:

o Purity Assay: Typically determined by High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC). A purity of 298% is common for research-grade material.[4]

« |dentity Confirmation: Verified using techniques like *H NMR (Proton Nuclear Magnetic
Resonance) and Mass Spectrometry (MS) to confirm the molecular structure and weight.[1]

o Appearance: The physical form should be consistent, often described as a liquid, semi-solid,
or solid.[4]

Experimental Protocol: A Researcher's Workflow for
Procurement

The following protocol outlines a systematic approach for sourcing 5-Methoxyquinoline,
designed to ensure quality and supply chain integrity. This workflow is a self-validating system
that builds confidence in the material's suitability for its intended application.

Step-by-Step Procurement Methodology

o Supplier Identification & Initial Vetting:
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o ldentify a list of potential suppliers from established chemical directories and databases
(e.g., Sigma-Aldrich, Biosynth).[4]

o Review each supplier's reputation, certifications (e.g., ISO 9001), and experience in the
pharmaceutical sector.[3][5]

e Technical Documentation Request:
o Contact the technical service departments of the shortlisted suppliers.

o Request a product specification sheet and a typical Certificate of Analysis (CoA) for 5-
Methoxyquinoline.

o Request the Safety Data Sheet (SDS) to understand handling, storage, and safety
precautions. Storage is often recommended in a dark place under an inert atmosphere at
room temperature.[4]

e Quality & Suitability Assessment:

o Critically evaluate the CoA. Does the purity meet the requirements of your synthesis?
(e.g., for early-stage discovery, 95% may suffice, while for later-stage development, >298%
is preferable).

o Compare the analytical methods used for quality control with industry standards.
e Quotation and Lead Time Inquiry:
o Request a formal quotation for the desired quantity.

o Inquire about typical lead times and stock availability to prevent project delays. Some
suppliers note availability as "3-4 weeks" for non-stock items.

e Purchase Order and Batch Reservation:

o Issue a purchase order and, if possible, request a lot-specific CoA for the exact batch you
will receive.

e Receiving and In-House Verification:
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o Upon receipt, visually inspect the packaging and labeling for integrity.
o Verify that the received CoA matches the batch number on the product.

o (Optional but recommended for GMP environments) Perform an in-house identity test

(e.g., melting point or TLC) to confirm the material is as specified before releasing it to the
lab.

Visualization: Procurement Workflow Diagram

The following diagram illustrates the logical flow of the procurement process, emphasizing
critical quality checkpoints.
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Caption: A logical workflow for the procurement of 5-Methoxyquinoline.
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Key Applications in Research & Development

The utility of 5-Methoxyquinoline is defined by its versatile chemical structure, which allows it
to serve as a scaffold for more complex molecules. Its applications are primarily centered in
medicinal chemistry and organic synthesis.

e Anticancer Drug Discovery: Derivatives of 5-Methoxyquinoline have been synthesized and
evaluated as potent inhibitors of Enhancer of Zeste Homologue 2 (EZH2), a protein
implicated in various cancers.[6][7] One study identified a 5-methoxyquinoline derivative
with an ICso value of 1.2 uM against EZH2, marking it as a promising lead compound for
further optimization.[6][7]

o Antiparasitic Agents: The quinoline core is historically significant in the development of
antimalarial drugs. 5-Methoxyquinoline serves as a valuable intermediate in the synthesis
of novel agents targeting protozoal infections.

» Bacterial Growth Inhibition: The compound has demonstrated the ability to inhibit bacterial
growth by interfering with protein synthesis, a mechanism attributed to its proton transfer
capabilities.

Visualization: Application Pathway

This diagram illustrates how 5-Methoxyquinoline functions as a foundational building block
leading to various advanced applications.
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Caption: From chemical intermediate to advanced R&D applications.

Conclusion

5-Methoxyquinoline is more than a catalog chemical; it is a strategic enabler for innovation in
pharmaceutical and materials science research. Its commercial availability from a range of
specialized suppliers provides researchers with access to this critical building block. However,
the onus is on the scientist and procurement professional to apply rigorous standards of
evaluation to ensure the quality and consistency of the material. By implementing a systematic
sourcing workflow that prioritizes comprehensive documentation, supplier reputation, and,
where necessary, in-house verification, research organizations can mitigate risks and
accelerate their development timelines. The insights and protocols outlined in this guide serve
as a foundational framework for making informed and reliable purchasing decisions for 5-
Methoxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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